Cas no 2680684-66-4 (benzyl N-(8-hydroxyquinolin-3-yl)carbamate)

• Product Name: benzyl N-(8-hydroxyquinolin-3-yl)carbamate
• CAS No: 2680684-66-4
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 5633258
• PubChem ID: 165931837
• Update Time: 2025-06-29

benzyl N-(8-hydroxyquinolin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289089
• 2680684-66-4
• benzyl N-(8-hydroxyquinolin-3-yl)carbamate

• Inchi： 1S/C17H14N2O3/c20-15-8-4-7-13-9-14(10-18-16(13)15)19-17(21)22-11-12-5-2-1-3-6-12/h1-10,20H,11H2,(H,19,21)
• InChI Key： NVDWYBYBJSQIKV-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C2C(=CC=CC2=C1)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 294.10044231g/mol
• Monoisotopic Mass: 294.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-(8-hydroxyquinolin-3-yl)carbamate

Benzyl N-(8-Hydroxyquinolin-3-yl)Carbamate: A Comprehensive Overview

Benzyl N-(8-hydroxyquinolin-3-yl)carbamate, with the CAS number 2680684-66-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is derived from the reaction of benzyl chloroformate with 8-hydroxyquinoline, resulting in a structure that combines the aromaticity of benzene with the heterocyclic properties of quinoline. The benzyl group adds stability and enhances solubility, while the 8-hydroxyquinolin-3-yl moiety introduces unique electronic and optical properties.

Recent studies have highlighted the potential of benzyl N-(8-hydroxyquinolin-3-yl)carbamate in various applications, particularly in the development of advanced materials. For instance, researchers have explored its role as a precursor for metal-free organic semiconductors. The compound's ability to form stable π-conjugated systems makes it a promising candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Furthermore, its hydroxyquinoline core has been shown to exhibit strong fluorescence properties, which could be leveraged in sensing and imaging technologies.

The synthesis of benzyl N-(8-hydroxyquinolin-3-yl)carbamate typically involves a two-step process: first, the preparation of 8-hydroxyquinoline through cyclization reactions, followed by carbamate formation via nucleophilic substitution. This method ensures high purity and structural integrity, which are critical for its intended applications. Recent advancements in catalytic methods have also enabled more efficient and environmentally friendly syntheses, aligning with current trends toward sustainable chemistry.

In terms of physical properties, benzyl N-(8-hydroxyquinolin-3-yl)carbamate exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and THF. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicative of its conjugated π-system. Additionally, the compound demonstrates moderate thermal stability, making it suitable for processing under mild conditions.

One of the most exciting developments involving this compound is its application in energy storage systems. Researchers have reported that films made from benzyl N-(8-hydroxyquinolin-3-yl)carbamate exhibit excellent charge transport properties, making them ideal candidates for use in flexible electronics and wearable devices. Moreover, its compatibility with solution-processing techniques facilitates large-scale manufacturing, which is crucial for commercial viability.

Another area where this compound has shown promise is in biotechnology. The hydroxyquinoline moiety has been found to interact with metal ions such as zinc and copper, suggesting potential applications in metalloenzyme mimicry and catalysis. Additionally, preliminary studies indicate that benzyl N-(8-hydroxyquinolin-3-yl)carbamate may possess antioxidant properties, opening avenues for its use in pharmaceuticals and nutraceuticals.

Despite its numerous advantages, there are challenges associated with the widespread adoption of this compound. For instance, its relatively high cost of synthesis and limited availability currently restrict its use to niche applications. However, ongoing research into scalable synthesis methods and cost-effective purification techniques aims to address these limitations.

In conclusion, benzyl N-(8-hydroxyquinolin-3-yl)carbamate represents a versatile building block with immense potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in the future of materials science and organic electronics. As research continues to uncover new functionalities and optimize existing processes, this compound is poised to make significant contributions to both academic and industrial sectors.